1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-4-(1,3-dimethylpyrazol-4-yl)sulfonylpiperazine
• InChI: InChI=1S/C16H20Cl2N4O2S/c1-12-16(11-20(2)19-12)25(23,24)22-7-5-21(6-8-22)10-13-3-4-14(17)15(18)9-13/h3-4,9,11H,5-8,10H2,1-2H3
• InChI Key: KLTRDMOWVLBRDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C16H20Cl2N4O2S
• Molecular Weight: 403.3 g/mol

Description

1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine (DDSP) is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. This compound is a piperazine derivative and belongs to the class of sulfonyl-containing compounds. DDSP has been found to exhibit potent activity against various diseases, including cancer, inflammation, and microbial infections.

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine is not fully understood. However, it has been suggested that 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine exerts its therapeutic effects by modulating various signaling pathways. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cancer. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cell survival.
Biochemical and Physiological Effects
1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has been shown to have antimicrobial activity against a wide range of microorganisms. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been found to activate the AMPK pathway, which is involved in the regulation of energy metabolism and cell survival.

Advantages and Limitations for Lab Experiments

1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications, and its mechanism of action has been partially elucidated. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been found to exhibit potent activity against cancer, inflammation, and microbial infections. However, there are also limitations to using 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine in lab experiments. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine may exhibit cytotoxicity at high concentrations, which may limit its use in some experiments. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine may also exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine. Further studies are needed to fully elucidate the mechanism of action of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine. The potential therapeutic applications of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine should be explored further, particularly in the areas of cancer, inflammation, and microbial infections. The efficacy and safety of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine should be evaluated in preclinical and clinical studies. The development of novel derivatives of 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine with improved efficacy and safety profiles should also be explored.

Scientific Research Applications

1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent activity against cancer, inflammation, and microbial infections. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 1-(3,4-dichlorobenzyl)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperazine has been shown to have antimicrobial activity against a wide range of microorganisms, including bacteria, fungi, and viruses.